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Compound of Interest

Compound Name: Ac-Gly-BoroPro

Cat. No.: B560616

Essential Safety and Handling Guide for Ac-Gly-
BoroPro

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Ac-Gly-BoroPro. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices and build confidence in
chemical handling.

Personal Protective Equipment (PPE) and Engineering
Controls

When handling Ac-Gly-BoroPro, especially in its lyophilized powder form, adherence to proper
safety measures is critical to prevent exposure. The following personal protective equipment
and engineering controls are mandatory.
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Control Type

Equipment/Procedure

Purpose

Engineering Controls

Chemical Fume Hood

To minimize inhalation
exposure to the lyophilized
powder and any potential

aerosols from solutions.

Personal Protective Equipment
(PPE)

Safety Goggles with Side-
Shields

To protect eyes from splashes

or airborne particles.

Chemical-Resistant Gloves

To prevent skin contact.

Laboratory Coat

To protect skin and clothing

from contamination.

Dust Respirator

Recommended when handling
larger quantities of lyophilized

peptide to avoid inhalation.[1]

Hazard Information for Boronic Acid Compounds

While a specific Safety Data Sheet (SDS) for Ac-Gly-BoroPro is not readily available in the

provided results, data from analogous boronic acid compounds indicate a general hazard

profile.[2] Users should handle Ac-Gly-BoroPro with the assumption that it carries similar

risks.

Hazard Classification

GHS Hazard Statement

Precautionary Statement
Codes

Skin Irritation

H315: Causes skin irritation

P264, P280, P302+P352,
P332+P313, P362

Eye Irritation

H319: Causes serious eye

irritation

P280, P305+P351+P338,
P337+P313

Respiratory Irritation

H335: May cause respiratory
irritation

P261, P271, P304+P340,
P312

Acute Oral Toxicity

H302: Harmful if swallowed

P264, P270, P301+P312
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This data is a composite from SDSs for various boronic acids and should be considered
representative.[2]

Procedural Guidance: From Receipt to Disposal

The following sections provide step-by-step instructions for the safe handling, storage, and
disposal of Ac-Gly-BoroPro.

Receiving and Storage Protocol

Proper storage is crucial to maintain the stability and integrity of Ac-Gly-BoroPro.

e Receiving: Upon receipt, inspect the container for any damage. Peptides are typically
shipped as a lyophilized powder at ambient temperature.[3]

o Equilibration: Before opening, allow the vial to equilibrate to room temperature in a
desiccator. This prevents condensation and moisture absorption, which can decrease long-
term stability.[4]

o Storage of Lyophilized Powder:

o Short-Term (1-2 weeks): Store at -20°C.

o Long-Term: For extended storage, maintain at -80°C.

o Always keep the vial tightly capped and protected from bright light.
o Storage of Solutions:

o The shelf-life of peptides in solution is limited.

o If necessary, prepare solutions using sterile buffers (pH 5-6), aliquot into single-use
volumes, and store at -20°C or colder.

o Avoid repeated freeze-thaw cycles as this can degrade the peptide.

Handling and Experimental Workflow
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The following diagram outlines the standard procedure for handling Ac-Gly-BoroPro from vial
to experiment.

Preparation

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Goggles)

l

Work within a Chemical Fume Hood

'

Allow Ac-Gly-BoroPro vial to reach
room temperature in a desiccator

Handling &vWeighing

Quickly weigh the desired amount
of lyophilized powder

fter Wem or use
\S:Iubilization & Use

Reconstitute in appropriate solvent
(e.g., DMSO) to create a stock solution

: ;

Store remaining lyophilized powder Prepare working solutions by diluting
at -20°C or -80°C the stock solution with assay buffer

;

Proceed with experiment

Tightly reseal the vial immediately
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Caption: Workflow for Safe Handling of Ac-Gly-BoroPro.

Mechanism of Action: FAP Inhibition

Ac-Gly-BoroPro is a selective inhibitor of Fibroblast Activation Protein (FAP), a prolyl
peptidase. It functions as a tight-binding competitive inhibitor.

Normal Enzymatic Activity Inhibition by Ac-Gly-BoroPro

___________________ < ,/”———~\\\
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\\\_i ______________ :> _______ -7

-

—
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FAP (Fibroblast
Activation Protein)

Cleaved Product

Click to download full resolution via product page
Caption: Inhibition of FAP by Ac-Gly-BoroPro.

Disposal Plan

Proper disposal of boronic acid compounds is essential to ensure environmental safety and
regulatory compliance.

o Waste Identification: Treat all Ac-Gly-BoroPro waste, including contaminated consumables
(e.g., gloves, weighing paper, pipette tips), as hazardous chemical waste.

» Waste Segregation: Collect waste containing Ac-Gly-BoroPro separately from other
chemical waste streams. Never mix boronic acid waste with other chemicals like bleach or
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strong acids, as this can cause dangerous reactions.

e Containerization:

o Solid Waste: Collect in a clearly labeled, sealable container designated for solid
organoboron waste.

o Liquid Waste: Collect in a labeled, sealed, and appropriate glass or plastic container.

o Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as
"Ac-Gly-BoroPro Waste" and listing any solvents or other components.

» Final Disposal:

o Small Quantities: For very small amounts, consult your institution's Environmental Health
& Safety (EHS) department. Some local regulations may permit flushing with large
volumes of water after neutralization with a mild base like sodium bicarbonate, but this
must be verified.

o Large Quantities: For larger volumes or industrial-grade material, disposal must be
handled by a certified hazardous waste facility. Always follow your institution's EHS
guidelines and local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ac-Gly-
BoroPro]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560616#personal-protective-equipment-for-handling-
ac-gly-boropro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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